Cas no 234111-13-8 (3-Bromo-alpha-phenyl-4-pyridinemethanol)
234111-13-8 structure
Product Name:3-Bromo-alpha-phenyl-4-pyridinemethanol
CAS No:234111-13-8
MF:C12H10BrNO
MW:264.1179022789
CID:2935435
Update Time:2023-08-10
3-Bromo-alpha-phenyl-4-pyridinemethanol Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-alpha-phenyl-4-pyridinemethanol
- (3-bromopyridin-4-yl)-phenylmethanol
- (3-bromo-4-pyridinyl)(phenyl)methanol
- alpha-Phenyl-3-bromo-4-pyridinemethanol
- 3-Bromo-alpha-phenyl-4-pyridinemethanol
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- Inchi: 1S/C12H10BrNO/c13-11-8-14-7-6-10(11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
- InChI Key: NISLDCDECJZFGT-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1C(C1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 2.4
- Topological Polar Surface Area: 33.1
3-Bromo-alpha-phenyl-4-pyridinemethanol Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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